2-Methyl-3-[(4-methylsulfonylbenzoyl)amino]propanoic acid

• IUPAC Name: 2-methyl-3-[(4-methylsulfonylbenzoyl)amino]propanoic acid
• InChI: InChI=1S/C12H15NO5S/c1-8(12(15)16)7-13-11(14)9-3-5-10(6-4-9)19(2,17)18/h3-6,8H,7H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key: XHENWDTXRNFUFA-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=C(C=C1)S(=O)(=O)C)C(=O)O
• Molecular Formula: C12H15NO5S
• Molecular Weight: 285.32 g/mol

Description

2-Methyl-3-[(4-methylsulfonylbenzoyl)amino]propanoic acid is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is commonly referred to as MSA or MSAP and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 2-Methyl-3-[(4-methylsulfonylbenzoyl)amino]propanoic acid is not fully understood. However, it has been proposed that it works by inhibiting the activity of the enzyme cyclooxygenase (COX). This enzyme plays a key role in the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX, this compound reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to protect neurons from damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Methyl-3-[(4-methylsulfonylbenzoyl)amino]propanoic acid in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. It is also relatively stable and can be stored for long periods of time. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy.

Future Directions

There are several future directions for research on 2-Methyl-3-[(4-methylsulfonylbenzoyl)amino]propanoic acid. One area of research is to further investigate its mechanism of action and how it interacts with other molecules in the body. Another area of research is to explore its potential use in treating other diseases such as multiple sclerosis and inflammatory bowel disease. Finally, research could also focus on developing more efficient synthesis methods for this compound, which would make it more accessible for research purposes.

Synthesis Methods

The synthesis of 2-Methyl-3-[(4-methylsulfonylbenzoyl)amino]propanoic acid involves a multi-step process that starts with the reaction of 4-methylsulfonylbenzoic acid with thionyl chloride to form 4-methylsulfonylbenzoyl chloride. This intermediate is then reacted with N-methylglycine to form this compound. The overall yield of this process is around 35%.

Scientific Research Applications

2-Methyl-3-[(4-methylsulfonylbenzoyl)amino]propanoic acid has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor properties. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.